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Compound of Interest

Compound Name: 5-Bromo-2-chloronicotinonitrile

Cat. No.: B1291396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 5-Bromo-2-chloronicotinonitrile (CAS No. 405224-23-9).[1][2][3] Adherence

to these procedures is critical for ensuring personnel safety and maintaining a secure

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-2-chloronicotinonitrile is a hazardous substance that can cause skin irritation,

serious eye damage, and respiratory irritation.[1][4] It is also toxic if swallowed.[4] Therefore,

the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type Specific Equipment Purpose & Guidelines

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be required for splash

risks.

Must be tested and approved

under standards such as

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[5][6]

Hand Protection

Appropriate chemical-resistant

gloves (e.g., Nitrile or Butyl

rubber).

Select gloves based on an

evaluation of skin hazards,

duration of use, and chemical

resistance.[7][8][9]

Body Protection
Laboratory coat or appropriate

protective clothing.

Prevents skin exposure.[7][10]

Contaminated clothing should

not be allowed out of the

workplace and must be

washed before reuse.[1][7][10]

Respiratory Protection

Use only in a well-ventilated

area or outdoors. If ventilation

is inadequate, dust is

generated, or exposure limits

are exceeded, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

A dust respirator is

recommended.[10]

Operational Plan: Safe Handling Protocol
Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, to keep airborne

concentrations low.[1][7]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1][5][6]

Handling:
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Avoid all personal contact, including the inhalation of dust.[7]

Minimize dust generation and accumulation.[6][7]

Do not eat, drink, or smoke in the handling area.[1][7]

Wash hands and any exposed skin thoroughly after handling.[1][5][10]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5][10]

Store locked up.[1][5]

Disposal Plan: Step-by-Step Protocol
The primary recommended method for the disposal of 5-Bromo-2-chloronicotinonitrile is

through an approved waste disposal plant.[1][5] It is crucial to adhere to all local, state, and

federal regulations.

Waste Identification:

Label the waste container clearly with "5-Bromo-2-chloronicotinonitrile" and appropriate

hazard symbols.

Containment:

Collect waste material in a suitable, sealed container to prevent leakage or dust

dispersion.[6]

Spill Management:

In the event of a small spill, carefully sweep or vacuum the solid material, avoiding dust

generation.[5][11]

Collect the spilled material into an airtight container for disposal.[11]

Clean the spill area thoroughly.
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Waste Collection:

Arrange for collection by a licensed chemical waste disposal company.

Provide the waste manifest, including the Safety Data Sheet (SDS), to the disposal

company.

Experimental Workflow
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Caption: Workflow for safe handling and disposal of 5-Bromo-2-chloronicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 405224-23-9 Cas No. | 5-Bromo-2-chloronicotinonitrile | Apollo
[store.apolloscientific.co.uk]

3. 405224-23-9|5-Bromo-2-chloronicotinonitrile|BLD Pharm [bldpharm.com]

4. 5-Bromo-2-chloronicotinonitrile | C6H2BrClN2 | CID 21948269 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

7. benchchem.com [benchchem.com]

8. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]

9. Personal Protective Equipment in Chemistry | Environmental Health and Safety
[ehs.dartmouth.edu]

10. spectrumchemical.com [spectrumchemical.com]

11. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 5-Bromo-2-
chloronicotinonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291396#personal-protective-equipment-for-
handling-5-bromo-2-chloronicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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